Cas no 1155582-87-8 (N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine)

• Product Name: N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine
• CAS No: 1155582-87-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 2110062
• Update Time: 2025-06-11

N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N2-methyl-N2-(tetrahydro-2H-pyran-4-yl)-2,5-Pyridinediamine
• AUJMYPNFCPOHQV-UHFFFAOYSA-N
• N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine
• N2-methyl-N2-(tetrahydro-2H-pyran-4-yl)pyridine-2,5-diamine

• Inchi： 1S/C11H17N3O/c1-14(10-4-6-15-7-5-10)11-3-2-9(12)8-13-11/h2-3,8,10H,4-7,12H2,1H3
• InChI Key： AUJMYPNFCPOHQV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C)C1C=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 51.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine

Introduction to N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine (CAS No. 1155582-87-8)

N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1155582-87-8, has garnered considerable attention due to its potential in various biochemical and medicinal chemistry contexts. The molecular framework of this substance incorporates a pyridine core, which is a pivotal feature in the design of many pharmacologically active agents. Specifically, the presence of an oxan-4-yl group and diamine functionalities enhances its reactivity and utility in synthetic chemistry.

The compound's structure, featuring a pyridine ring substituted with an N-methyl group and an oxan-4-yl moiety, along with two amine groups at the 2 and 5 positions, makes it a valuable intermediate in the synthesis of more complex molecules. These structural attributes not only contribute to its chemical versatility but also open up possibilities for its application in drug discovery and development. The pyridine ring is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, often contributing to binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of N-heterocyclic compounds, including derivatives of pyridine. The N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine structure represents an advanced scaffold that could be modified to develop novel therapeutic agents. Its dual amine functionality allows for further derivatization through various chemical reactions such as condensation, alkylation, or acylation, enabling the creation of diverse molecular libraries for high-throughput screening.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. The pyridine core is frequently found in molecules that interact with central nervous system receptors. Additionally, the oxan-4-yl group introduces a cyclic ether moiety, which can influence both the physical properties and biological activity of the compound. This combination makes it an attractive candidate for further investigation into potential therapeutic applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, modifications of the pyridine ring have been shown to enhance binding affinity to targets such as kinases and transcription factors. The presence of both methyl and amino groups on the pyridine ring provides multiple sites for functionalization, allowing researchers to fine-tune the properties of the compound for specific biological outcomes.

The diamine functionality at positions 2 and 5 further enhances the synthetic utility of this compound. Diamines are versatile building blocks in organic synthesis and can participate in a wide range of reactions including polymerization, cross-linking, and coordination with metal ions. These properties make N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine a valuable precursor for constructing complex molecular architectures.

In addition to its potential in drug development, this compound has shown promise in materials science applications. The unique structural features of N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine make it suitable for use as a ligand or monomer in polymer synthesis. Its ability to form stable complexes with metal ions could be exploited in catalysis or as a component in functional materials such as conductive polymers or metal-organic frameworks.

The synthesis of N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine involves multi-step organic reactions that highlight its complexity and synthetic challenge. Key steps typically include nucleophilic substitution reactions on the pyridine ring followed by functional group interconversions to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve specific structural motifs efficiently.

As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow. The combination of its structural features and reactivity makes it a compelling subject for further investigation across multiple disciplines. Whether used as a building block for drug discovery or a component in advanced materials, N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine represents a fascinating example of how molecular design can lead to innovative applications.

The ongoing exploration of this compound underscores the importance of investing in fundamental research that expands our understanding of chemical structures and their potential uses. By leveraging tools such as computational modeling and high-throughput screening, researchers can accelerate the discovery process and identify new ways to utilize compounds like N2-methyl-N2-(oxan-4-yl)pyridine-2,5-diamine effectively.